Cas no 50900-50-0 (Benzoic acid, 2-[(4-aminophenyl)thio]-)

• Product Name: Benzoic acid, 2-[(4-aminophenyl)thio]-
• CAS No: 50900-50-0
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 1569823
• Update Time: 2024-08-24

Benzoic acid, 2-[(4-aminophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-aminophenyl)thio]-

• Inchi： 1S/C13H11NO2S/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h1-8H,14H2,(H,15,16)
• InChI Key： TXSLFILSOKOMLV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1=CC=C(N)C=C1

Computed Properties

• Exact Mass: 245.05113

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 193 °C
• Boiling Point: 462.3±30.0 °C(Predicted)
• PSA: 63.32
• pka: 3.32±0.36(Predicted)